Cas no 288-94-8 (Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution))

Activator Solution-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) is a specialized reagent commonly employed in oligonucleotide synthesis as an efficient activator for phosphoramidite coupling reactions. The 0.45M concentration of 1H-tetrazole ensures optimal reaction kinetics, promoting high coupling efficiency while minimizing side reactions. The acetonitrile solvent provides excellent solubility and stability for both the tetrazole activator and phosphoramidite monomers. This solution is particularly valued for its consistency, reproducibility, and compatibility with automated DNA/RNA synthesizers. Its standardized formulation reduces variability in synthesis outcomes, making it a reliable choice for research and industrial applications requiring precise oligomer assembly. Proper handling under anhydrous conditions is recommended to maintain performance.
Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) structure
288-94-8 structure
Product Name:Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)
CAS No:288-94-8
MF:CH2N4
MW:70.0533785820007
MDL:MFCD00005247
CID:36702
PubChem ID:57653295
Update Time:2025-08-05

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole
    • 1H-1,2,3,4-TETRAAZOLE
    • 1H-1,2,3,4-TETRAZOLE
    • 2H-TETRAZOLE
    • TETRAZOLE
    • 1,2,3,4-tetrazole
    • 1H-Tetraazole
    • 1tetrazole
    • Tetraazacyclopentadiene
    • Tetrazole solution
    • TETRAZOLE SOLUTION, FOR SYNTHESIS,
    • 1H-TETRAZOLE SUBLIMED
    • TETRAZOLE SOLUTION, FOR DNA SYNTHESIS, 0 .45 M IN ACETON.
    • TETRAZOLE SOLUTION REAGENT GRADE 3 WT&
    • 1H-TetrazoleForDNASynthesis(Amiditeactivator)
    • 1H-TetrazoleForDnaSynthesis
    • 1H-Tetrazole (0.45M in Acetonitrile)
    • 1H-Tetrazole (Solution)
    • 1H-Tetrazole [Coupling Agent]
    • Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)
    • FT-0607796
    • CHEBI:33193
    • 2,3,4-TRIAZAPYRROLE
    • MFCD00005247
    • BP-30175
    • 100043-29-6
    • Tetrazole;Tetraazacyclopentadiene
    • AKOS015955446
    • 1(H)-Tetrazole
    • 288-95-9
    • 1H-1,2,3,4-tetrazol
    • Q58826308
    • 1H-Tetrazole, 0.45M in acetonitrile
    • T1017
    • T-2440
    • 1-H-Tetrazole
    • 1H-tetrazol
    • AC-784
    • alpha-1H-1,2,3,4-tetrazole
    • 288-94-8
    • 1H-Tetrazole (~0.45M in Acetonitrile)
    • 2H-1,2,3,4-tetrazole
    • CS-D1473
    • NS00042246
    • D34J7PAT68
    • NSC36712
    • UNII-D34J7PAT68
    • racemic tetrazole
    • BCP22123
    • Q58826418
    • NSC 36712
    • AMY28702
    • F8889-0313
    • 27988-97-2
    • 1H-Tetraazole #
    • EINECS 206-023-4
    • InChI=1/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5
    • NSC-36712
    • DTXSID5075280
    • CHEBI:33194
    • CHEMBL2148103
    • A819654
    • T-2400
    • AKOS003615496
    • FT-0607914
    • Tetrazole Solution,98%
    • DB-000385
    • 2H-Tetrazole; 1H-TZ; 2,3,4-Triazapyrrole; NSC 36712; Tetraazacyclopentadiene
    • CHEBI:35598
    • 1H-Tetrazole (~0.3M in Acetonitrile)
    • STK366101
    • DTXCID9037876
    • 206-023-4
    • 1H-Tetrazole - ~0.45M solution in acetonitrile
    • FT64687
    • MDL: MFCD00005247
    • Inchi: 1S/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5)
    • InChI Key: KJUGUADJHNHALS-UHFFFAOYSA-N
    • SMILES: N1N=NC=N1

Computed Properties

  • Exact Mass: 70.02790
  • Monoisotopic Mass: 70.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 26.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: Not available
  • Density: 0.798 g/mL at 20 °C
  • Melting Point: 156-158 °C (lit.)
  • Boiling Point: 84 °C ((lit.))
  • Flash Point: Degrees Fahrenheit:41°F
    Degrees Celsius:5°C
  • Refractive Index: n20/D 1.348
  • Water Partition Coefficient: dissolution
  • PSA: 54.46000
  • LogP: -0.80030
  • Solubility: Not available
  • pka: 4.9(at 25℃)
  • FEMA: 3615
  • Color/Form: ~0.45 M in acetonitrile
  • Sensitiveness: Sensitive to heat and humidity

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225,H319,H332,H312,H302
  • Warning Statement: P210,P305+P351+P338,P280
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-20/21/22-36
  • Safety Instruction: S16-S26-S36
  • FLUKA BRAND F CODES:3-4.15-10
  • RTECS:UW7370000
  • Hazardous Material Identification: F Xn
  • Safety Term:4.1
  • Packing Group:III
  • Risk Phrases:R11; R20/21/22; R36
  • Storage Condition:Keep away from heat, sparks, and flame. Do not store near combustible materials. Store in a cool, dry place. Keep container closed when not in use. Refrigerator (approx 4ºC).
  • HazardClass:4.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:4.1

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Pricemore >>

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Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ;  20 min, rt; overnight, rt
Reference
Bacterial Base Excision Repair Enzyme Fpg Recognizes Bulky N7-Substituted-FapydG Lesion via Unproductive Binding Mode
Coste, Franck; Ober, Matthias; Le Bihan, Yann-Vai; Izquierdo, Maria Angeles; Hervouet, Nadege; et al, Chemistry & Biology (Cambridge, 2008, 15(7), 706-717

Production Method 2

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Synthesis of o-phosphorylated oligopeptides using phosphoramidite
Li, Yanmei; Zhao, Yufen; Herbert, Waldmann, Tsinghua Science and Technology, 2000, 5(2), 163-166

Production Method 3

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Acetonitrile
Reference
Preparation of amino acid-containing nucleotide and nucleoside triphosphates as antiviral agents
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Nanoparticle formulations of STING agonists
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of amino acid-containing nucleotide and nucleoside triphosphates as antiviral agents
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Stepwise Regeneration and Recovery of Deoxyribonucleoside Phosphoramidite Monomers During Solid-Phase Oligonucleotide Synthesis
Scremin, Carlo L.; Zhou, Liang; Srinivasachar, Kasturi; Beaucage, Serge L., Journal of Organic Chemistry, 1994, 59(8), 1963-6

Production Method 7

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Sulfonyl-Containing Nucleoside Phosphotriesters and Phosphoramidates as Novel Anticancer Prodrugs of 5-Fluoro-2'-deoxyuridine 5'-Monophosphate (FdUMP)
Sun, Yuan-Wan; Chen, Kun-Ming; Kwon, Chul-Hoon, Molecular Pharmaceutics, 2006, 3(2), 161-173

Production Method 8

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Acridine-labeled primers as tools for the study of nonenzymic RNA oligomerization
Kurz, Markus; Goebel, Karin; Hartel, Christian; Goebel, Michael W., Helvetica Chimica Acta, 1998, 81(6), 1156-1180

Production Method 9

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Acetonitrile ;  rt
Reference
Nucleotide and nucleoside therapeutic compositions, combinations and uses related thereto
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Acetonitrile
Reference
Preparation of nucleotides and nucleosides as antitumor and antiviral agents
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
Reference
Phosphoramidite intermediates for providing functional groups on the 5' end of oligonucleotides
, United States, , ,

Production Method 12

Reaction Conditions
Reference
Oligonucleotides with a nuclease-resistant sulfur-based linkage
Huie, Edward M.; Kirshenbaum, Mindy R.; Trainor, George L., Journal of Organic Chemistry, 1992, 57(17), 4569-70

Production Method 13

Reaction Conditions
Reference
Chemical synthesis of deoxyoligonucleotides by the phosphoramidite method
Caruthers, M. H.; Barone, A. D.; Beaucage, S. L.; Dodds, D. R.; Fisher, E. F.; et al, Methods in Enzymology, 1987, 154, 287-313

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Raw materials

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Preparation Products

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-94-8)Tetrazole
Order Number:sfd9341
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-94-8)Tetrazole
Order Number:LE6687;LE5870043
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Related Literature

Additional information on Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)

Chemical Structure and Synthesis of 1H-Tetrazole in Acetonitrile Solution

1H-Tetrazole, a five-membered heterocyclic compound with a nitrogen-rich ring structure, has emerged as a pivotal component in modern pharmaceutical research. Its unique chemical properties, including high nitrogen content and versatile functional group reactivity, make it a critical building block for drug development. The Acetonitrile Solution of 1H-Tetrazole (0.45 mol/L) is widely utilized in synthetic chemistry due to its ability to dissolve polar and non-polar compounds efficiently. This solution is particularly valued for its role in the synthesis of bioactive molecules, where the tetrazole ring can be incorporated into diverse molecular scaffolds to enhance drug efficacy and stability.

Recent studies in 2023 have highlighted the importance of 1H-Tetrazole in the design of antiviral agents. Researchers at the University of Tokyo demonstrated that the tetrazole ring can act as a hydrogen bond acceptor, improving the binding affinity of nucleoside analogs to viral RNA polymerases. This finding has significant implications for the development of next-generation antiviral therapies, particularly against RNA viruses such as SARS-CoV-2. The Acetonitrile Solution of 1H-Tetrazole is often used as a reagent in the synthesis of these compounds, leveraging its solubility and reactivity to streamline laboratory workflows.

The synthesis of 1H-Tetrazole typically involves the reaction of hydrazides with nitriles under controlled conditions. This process is often catalyzed by transition metals or acid-base systems to ensure high yield and purity. The resulting 1H-Tetrazole is then dissolved in acetonitrile to form the Acetonitrile Solution, which is stable under standard laboratory conditions. The solubility of 1H-Tetrazole in acetonitrile is a key factor in its application, as it allows for precise concentration control and easy handling in synthetic protocols.

One of the most promising applications of 1H-Tetrazole is in the field of oncology. A 2023 study published in Journal of Medicinal Chemistry revealed that tetrazole-containing compounds exhibit potent antitumor activity against multidrug-resistant cancer cells. The study emphasized the role of the tetrazole ring in modulating the pharmacokinetic properties of these molecules, enhancing their ability to penetrate tumor tissues and inhibit key signaling pathways. The Acetonitrile Solution of 1H-Tetrazole is often employed as a precursor in the synthesis of such compounds, enabling researchers to explore novel therapeutic strategies.

Another critical area of research involves the use of 1H-Tetrazole in the development of enzyme inhibitors. A 2023 review in Drug Discovery Today highlighted the potential of tetrazole derivatives to target specific enzymes involved in metabolic disorders. The Acetonitrile Solution of 1H-Tetrazole is particularly useful in this context, as it allows for the rapid screening of potential inhibitors through high-throughput assays. This application underscores the versatility of 1H-Tetrazole in addressing a wide range of biological targets.

Recent advancements in computational chemistry have further expanded the utility of 1H-Tetrazole. Machine learning models developed in 2023 have predicted the optimal conditions for the synthesis of tetrazole-based compounds, significantly reducing the time and cost associated with traditional methods. These models rely on data from experiments involving the Acetonitrile Solution of 1H-Tetrazole, demonstrating the importance of this solution in modern drug discovery processes.

The environmental impact of 1H-Tetrazole synthesis has also been a focus of recent research. A 2023 study in Green Chemistry proposed a green synthesis method using catalytic systems to minimize waste and energy consumption. This approach not only enhances the sustainability of 1H-Tetrazole production but also aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry. The Acetonitrile Solution of 1H-Tetrazole plays a crucial role in this methodology, as it enables the use of non-toxic solvents and efficient reaction conditions.

Furthermore, the pharmacological properties of 1H-Tetrazole have been extensively studied in preclinical models. A 2023 trial published in Pharmacological Research demonstrated that tetrazole derivatives exhibit improved bioavailability and reduced toxicity compared to traditional analogs. This finding has significant implications for the development of safer and more effective therapeutics. The Acetonitrile Solution of 1H-Tetrazole is often used as a model compound in these studies, providing insights into the behavior of tetrazole-based drugs in vivo.

Finally, the role of 1H-Tetrazole in the design of prodrugs has emerged as a promising area of research. A 2023 study in Drug Delivery showed that tetrazole-containing prodrugs can be activated in specific tissues, reducing systemic side effects. This application highlights the potential of 1H-Tetrazole to improve the targeting efficiency of therapeutic agents. The Acetonitrile Solution of 1H-Tetrazole is essential in the synthesis of these prodrugs, enabling researchers to fine-tune their chemical properties for optimal therapeutic outcomes.

In conclusion, the Acetonitrile Solution of 1H-Tetrazole is a versatile reagent with wide-ranging applications in modern pharmaceutical research. From antiviral agents to anticancer therapies, its role in the synthesis of bioactive molecules is critical. Ongoing research continues to uncover new possibilities for its use, driven by advances in computational chemistry, green synthesis, and targeted drug delivery. As the field of medicinal chemistry evolves, the Acetonitrile Solution of 1H-Tetrazole will remain a key component in the development of innovative and effective therapeutics.

For further information on the latest developments in 1H-Tetrazole research, please refer to the following sources: Journal of Medicinal Chemistry, Drug Discovery Today, Green Chemistry, and Pharmacological Research. These publications provide comprehensive insights into the current state of research and future directions in the field.

Keywords: 1H-Tetrazole, Acetonitrile Solution, Antiviral Agents, Anticancer Therapies, Green Chemistry, Drug Discovery.

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Thank you for reading. We hope this article has provided valuable insights into the role of 1H-Tetrazole in modern drug discovery. Stay tuned for more updates and breakthroughs in the field of medicinal chemistry.

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:288-94-8)Tetrazole
sfd9341
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:288-94-8)Tetrazole
LE6687;LE5870043
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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